Cas no 2227649-72-9 ((1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol
• CAS No: 2227649-72-9
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5800348
• PubChem ID: 97719306
• Update Time: 2025-05-24

(1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol
• EN300-1938756
• 2227649-72-9

• Inchi： 1S/C10H14BrNO2/c1-14-10-7(9(13)5-6-12)3-2-4-8(10)11/h2-4,9,13H,5-6,12H2,1H3/t9-/m1/s1
• InChI Key： BCEAMQHDUPTXBZ-SECBINFHSA-N
• SMILES： BrC1=CC=CC(=C1OC)[C@@H](CCN)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol

(1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol: A Comprehensive Overview

(1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol, also known by its CAS number 2227649-72-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an amino group attached to a chiral carbon center. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The compound's structure can be broken down into three main components: the bromophenyl ring, the methoxy substituent, and the amino alcohol moiety. The bromine atom at the 3-position of the phenyl ring introduces electronic effects that influence the compound's reactivity. The methoxy group at the 2-position acts as an electron-donating group, which can modulate the aromaticity and reactivity of the ring. The amino alcohol portion of the molecule adds hydroxyl and amine functionalities, which are crucial for its potential applications in drug design and synthesis.

Recent studies have highlighted the importance of chiral compounds like (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol in asymmetric synthesis. The chiral center at the 1-position of the propanol backbone allows for enantioselective reactions, making it a valuable building block in organic chemistry. Researchers have explored its use in constructing bioactive molecules, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of a bromophenol derivative with an amino alcohol precursor under specific conditions to achieve high enantiomeric excess. The choice of reagents and reaction conditions plays a pivotal role in ensuring the desired stereochemistry and purity of the final product.

The physical properties of (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol are also worth noting. Its molecular weight is approximately 284 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols.

From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies have demonstrated its ability to inhibit certain serine proteases, suggesting potential applications in anti-inflammatory or antithrombotic therapies. Additionally, its interaction with GPCRs has been investigated, highlighting its potential as a lead compound for developing novel therapeutics.

One area where (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol has garnered significant attention is in medicinal chemistry. Its structure serves as a scaffold for designing more potent and selective drug candidates. By modifying the substituents on the phenyl ring or altering the amino alcohol portion, researchers can fine-tune its pharmacokinetic properties and enhance its bioavailability.

In conclusion, (1R)-3-amino-1-(3-bromo-2-methoxyphenyl)propan-1-ol is a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, chiral center, and functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.